Cas no 852851-89-9 (9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE)
852851-89-9 structure
Product Name:9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE
CAS No:852851-89-9
MF:C10H9ClO3
MW:212.629662275314
CID:844337
PubChem ID:4962246
Update Time:2025-04-19
9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE
- 9-CHLORO-3,4-DIHYDRO-2H-BENZO[B][1,4]DIOXEPINE-7-CARBALDEHYDE
- SR-01000068486
- EN300-13122
- SR-01000068486-1
- AKOS000302171
- CS-0456250
- 852851-89-9
- PFMDPBFEHLDZOY-UHFFFAOYSA-N
- SCHEMBL565128
- J-519500
- Z89265798
- 9-Chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde, AldrichCPR
- MFCD06655675
- 6-chloro-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde
- AB00733036-01
- G40758
-
- MDL: MFCD06655675
- Inchi: 1S/C10H9ClO3/c11-8-4-7(6-12)5-9-10(8)14-3-1-2-13-9/h4-6H,1-3H2
- InChI Key: PFMDPBFEHLDZOY-UHFFFAOYSA-N
- SMILES: ClC1=CC(C=O)=CC2=C1OCCCO2
Computed Properties
- Exact Mass: 212.0240218g/mol
- Monoisotopic Mass: 212.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.5Ų
9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776593-25mg |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T776593-50mg |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T776593-250mg |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 250mg |
$ 275.00 | 2022-06-02 | ||
| Enamine | EN300-13122-0.05g |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 95% | 0.05g |
$76.0 | 2023-05-01 | |
| Enamine | EN300-13122-0.1g |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 95% | 0.1g |
$113.0 | 2023-05-01 | |
| Enamine | EN300-13122-0.25g |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 95% | 0.25g |
$162.0 | 2023-05-01 | |
| Enamine | EN300-13122-0.5g |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 95% | 0.5g |
$310.0 | 2023-05-01 | |
| Enamine | EN300-13122-1.0g |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 95% | 1g |
$414.0 | 2023-05-01 | |
| Enamine | EN300-13122-2.5g |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 95% | 2.5g |
$810.0 | 2023-05-01 | |
| Enamine | EN300-13122-5.0g |
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde |
852851-89-9 | 95% | 5g |
$1199.0 | 2023-05-01 |
9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
852851-89-9 (9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE) Related Products
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- 656810-16-1(Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-)
- 832674-55-2(3-CHLORO-5-METHOXY-4-PROPOXYBENZALDEHYDE)
- 656810-18-3(Benzaldehyde,3-ethoxy-4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-)
- 1350762-65-0(Benzaldehyde, 3,4-dichloro-5-ethoxy-)
- 110732-06-4(3-Chloro-4,5-diethoxybenzaldehyde)
- 483316-01-4(4-Butoxy-3-chloro-5-methoxybenzaldehyde)
- 855991-71-8(9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLIC ACID)
- 656810-17-2(Benzaldehyde,3-methoxy-4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-)
- 70842-33-0(3-Chloro-5-ethoxy-4-hydroxybenzaldehyde)
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